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Introduction

Mancozeb is a broad-spectrum, non-systemic, contact fungicide belonging to the

dithiocarbamate chemical class.[1][2] It is a coordination product of zinc ion and maneb

(manganese ethylene-bis-dithiocarbamate) and is valued for its multi-site, protective action

against a wide range of fungal pathogens in numerous agricultural and horticultural crops.[1]

Within Integrated Pest Management (IPM) programs, Mancozeb serves as a critical tool for

disease control, particularly as a preventative measure and as a cornerstone for fungicide

resistance management strategies.[3][4] Its multi-site mode of action makes it a low-risk

fungicide for the development of resistance, a crucial attribute in sustainable agriculture.[5][6]

[7]

Mechanism of Action
Mancozeb's efficacy stems from its multi-site inhibitory action on fungal cells.[3][8] Upon

contact, it reacts with and inactivates the sulfhydryl (-SH) groups of amino acids and enzymes

within the fungus.[1] This disruption affects multiple biochemical processes simultaneously,

including lipid metabolism, respiration, and the production of adenosine triphosphate (ATP),

ultimately inhibiting spore germination and mycelial growth on the plant surface.[1][8] As a

member of the Fungicide Resistance Action Committee (FRAC) Group M3, its mechanism is

defined as "multi-site activity," which signifies its ability to affect numerous metabolic sites

within the target pathogen.[1][5]
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Caption: Multi-site mechanism of action of Mancozeb on fungal cells.
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Mancozeb's role in IPM is primarily as a protectant fungicide, meaning it is most effective when

applied before fungal spores germinate and infect the plant tissue.[2][8] It forms a chemical

barrier on the plant surface, preventing disease establishment.[2][4] Its broad-spectrum activity

allows for the control of numerous diseases simultaneously.[5][9]

Resistance Management: The most significant contribution of Mancozeb to modern IPM

programs is in fungicide resistance management.[4][7][10] Pathogens are less likely to develop

resistance to multi-site fungicides compared to single-site fungicides, which target a specific

metabolic pathway.[5][7] Therefore, Mancozeb is frequently used in rotation or as a tank-mix

partner with single-site fungicides (e.g., strobilurins, DMIs) to delay the development of

resistance to these more at-risk chemistries.[5][10][11]

High-Risk Single-Site Fungicide Program

IPM Program with Mancozeb

Application 1:
Single-Site Fungicide

Application 2:
Single-Site Fungicide

Application 3:
Single-Site Fungicide

High Selection Pressure
for Resistance

Application 1:
Mancozeb (M3)

Application 2:
Single-Site Fungicide (e.g., Group 7)

Application 3:
Tank Mix:

Mancozeb + Single-Site (e.g., Group 11)

Low Selection Pressure
for Resistance

Click to download full resolution via product page

Caption: Mancozeb's role in reducing resistance pressure in an IPM spray program.

Quantitative Data Summary
Table 1: General Properties of Mancozeb
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Property Description Reference(s)

Chemical Class

Dithiocarbamate (specifically,

an ethylene-bis-

dithiocarbamate or EBDC)

[1][8]

Mode of Action

Contact, non-systemic,

protective fungicide with multi-

site activity

[1][2][8]

FRAC Group
M3: "Chemicals with multi-site

activity"
[1][5]

Target Pathogens

Broad-spectrum control of

fungi, including those causing

blights, leaf spots, rusts,

downy mildews, scabs, and

anthracnose

[2][5][9]

Resistance Risk
Low, due to multi-site mode of

action
[1][5]

Table 2: General Application Rates for Selected Crops
and Diseases
Note: Rates are highly variable based on product formulation, crop, disease pressure, and local

regulations. Always consult the product label.
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Crop
Target
Disease(s)

General
Application
Rate (Active
Ingredient)

Application
Interval

Reference(s)

Potatoes
Early and Late

Blight
1.2 - 2.0 kg/ha 5-10 days [2][12][13]

Tomatoes

Early Blight, Late

Blight,

Anthracnose,

Septoria Leaf

Spot

1.5 - 2.5 kg/ha 7-10 days [2][12]

Apples/Pears
Scab, Rusts,

Fabrea Leaf Spot

3.0 - 5.0 kg/ha

(Pre-bloom)
7-10 days [2][14]

Grapes
Downy Mildew,

Black Rot
1.5 - 2.0 kg/ha 7-14 days [2][12]

Cucurbits

Downy Mildew,

Anthracnose,

Gummy Stem

Blight

2.0 - 3.0 kg/ha 7-10 days [12]

Sweet Corn

Common Rust,

Helminthosporiu

m Leaf Blight

~1.35 kg/ha 4-7 days [12][14]

Table 3: Toxicological Data for Mancozeb and its
Metabolite ETU
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Organism
Group

Test Value Classification Reference(s)

Mammals (Rat,

Oral)

LD50

(Mancozeb)

>4,500 - 11,200

mg/kg

Very Low Acute

Toxicity
[5]

Birds (Bobwhite

Quail)
LC50 (ETU)

>2,250 mg/kg-bw

(14-day)

Practically Non-

toxic
[5]

Freshwater Fish
LC50 (ETU, 96

hr)
0.91 mg/L Highly Toxic [5]

Aquatic

Invertebrates

EC50 (ETU, 48

hr)
1.04 mg/L Moderately Toxic [5]

Honeybees - - Low Toxicity [15]

Predatory Mites Field Studies

Minimal impact

at 1.6 kg a.i./ha

(2-4 applications)

Compatible with

IPM
[6]

Soil Microbes Lab Study

Adverse effects

on fungi and

actinomycetes

above 10 ppm;

bacteria affected

at >1000 ppm

Concentration-

dependent

impact

[16]

Table 4: Environmental Fate of Mancozeb
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Matrix Parameter Value Notes Reference(s)

Soil Half-life (t½)
1 day

(Mancozeb)

Binds tightly to

soil.
[5]

Soil Half-life (t½) <3 days (ETU)

ETU is water-

soluble and more

mobile.

[5]

Water

(Hydrolysis)
Half-life (t½)

<1-2 days

(Mancozeb)

Degradation is

pH-dependent.
[17]

Degradation

Products
-

Ethylenethiourea

(ETU),

Ethyleneurea

(EU), EBIS

ETU is a primary

metabolite of

toxicological

concern.

[5][17]

Experimental Protocols
Protocol 1: Field Efficacy Trial for Mancozeb on Potato
Late Blight
This protocol outlines a standard methodology for evaluating the field performance of

Mancozeb against Phytophthora infestans.

1. Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with 3-4 replications.

Plot Size: Minimum 5m x 5m with buffer zones to minimize spray drift.

Treatments:

T1: Untreated Control (water spray).

T2: Mancozeb at standard label rate (e.g., 1.5 kg a.i./ha).

T3: Mancozeb at a higher rate (e.g., 2.0 kg a.i./ha).
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T4: Standard competitor fungicide.

2. Application:

Equipment: Calibrated knapsack sprayer or research plot sprayer.

Timing: First application should be preventative, initiated before disease onset or based on a

disease forecasting model. Subsequent applications every 7-10 days, depending on weather

conditions.[13]

Coverage: Ensure thorough foliar coverage to the point of runoff.[2][18]

3. Inoculation (if necessary):

If natural infection is low, plots can be artificially inoculated with a sporangial suspension of P.

infestans after the first spray application has dried to ensure disease pressure.

4. Data Collection:

Disease Severity: Assess the percentage of leaf area affected by late blight on 10-20

randomly selected plants per plot at weekly intervals. Use a standard disease rating scale

(e.g., 0-100%).

Area Under Disease Progress Curve (AUDPC): Calculate from sequential severity ratings to

quantify disease development over time.

Yield: At crop maturity, harvest tubers from a central area of each plot and record the total

and marketable yield.

5. Statistical Analysis:

Analyze disease severity and yield data using Analysis of Variance (ANOVA) appropriate for

an RCBD.

Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.
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Caption: Experimental workflow for a field efficacy trial of Mancozeb.
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Protocol 2: Assessing Non-Target Effects on Predatory
Mites in Vineyards
This protocol is based on studies evaluating the compatibility of Mancozeb with IPM programs

in viticulture.[6]

1. Site Selection:

Select a commercial vineyard with a known, stable population of predatory mites (e.g.,

Typhlodromus pyri).

Establish multiple plots for each treatment, large enough to maintain distinct mite

populations.

2. Experimental Design:

Treatments:

T1: Untreated Control.

T2: Mancozeb program (e.g., 2-4 applications at 1.6 kg a.i./ha).[6]

T3: "Harsh" control (a pesticide known to be toxic to predatory mites).

Timing: Apply treatments according to a typical spray program for the region, targeting key

disease periods for downy mildew.

3. Sampling:

Method: Collect 50-100 leaves randomly from the central area of each plot.

Frequency: Sample before the first application (baseline), and at several intervals after

applications cease (e.g., 1, 4, and 8 weeks post-final application) to assess population

recovery.

4. Mite Counting:

Use a leaf-brushing machine to dislodge mites from leaves onto a sticky plate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b076751?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16628890/
https://www.benchchem.com/product/b076751?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16628890/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Count the number of predatory mites and pest mites (e.g., spider mites) under a

stereomicroscope.

Express data as the number of mites per leaf.

5. Data Analysis:

Analyze mite population data over time using repeated measures ANOVA.

Compare end-of-season populations between treatments to determine the impact of the

spray programs.

Calculate the predator-to-prey ratio to assess the potential for biological control.

Environmental Fate and Degradation
Mancozeb itself is not persistent in the environment. It degrades rapidly in soil and water,

primarily through hydrolysis.[5][17] The main degradation product of toxicological concern is

ethylenethiourea (ETU), which is more water-soluble and has a greater potential to be mobile

in soils.[5][17] However, ETU also degrades relatively quickly in aerobic soil conditions.[5] Due

to its rapid degradation, Mancozeb is not expected to leach into groundwater, although the

mobility of ETU requires monitoring.[17][19]
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Caption: Environmental degradation pathway of Mancozeb.

Compatibility
Mancozeb is generally compatible with most other insecticides and fungicides.[20] It is often

used in tank-mixes to broaden the spectrum of control and manage resistance.[5][7] Studies

have shown that tank-mixing Mancozeb with various insecticides does not reduce, and can

sometimes enhance, the efficacy of the partner product against target pests while maintaining

its own fungicidal activity.[21][22][23] However, the stability of Mancozeb is pH-dependent, with

degradation accelerating in neutral to alkaline water (pH 7-9).[20] It is always recommended to

perform a jar test to check for physical compatibility before mixing products on a large scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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